Cas no 1806793-59-8 (4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806793-59-8
• MF: C₆H₅ClF₂N₂O
• MW: 194.566507101059
• CID: 4917175
• Update Time: 2025-10-28

4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C6H5ClF2N2O/c7-5-4(12)2(10)1-3(11-5)6(8)9/h1,6,12H,(H2,10,11)
• InChI Key： KZPVZIPLYRKMID-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)F)=N1)N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine

Introduction to 4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806793-59-8)

4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic pyridine derivative, identified by the CAS number 1806793-59-8, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's molecular structure incorporates several key functional groups, including an amino group, a chloro substituent, a difluoromethyl group, and a hydroxyl group, which collectively contribute to its distinct chemical behavior and reactivity.

The synthesis and characterization of 4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging advanced techniques such as multi-step organic synthesis and catalytic processes. The presence of the difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This feature makes the compound a valuable scaffold for developing novel therapeutic agents.

In the context of contemporary pharmaceutical research, 4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine has been investigated for its potential role in addressing various therapeutic challenges. One of the most promising areas of application is in the development of kinase inhibitors, where the compound's structural motifs are believed to interact effectively with target enzymes. Kinase inhibitors are critical in treating a wide range of diseases, including cancer and inflammatory disorders. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases, suggesting their utility as lead compounds for further medicinal chemistry optimization.

The hydroxypyridine moiety in 4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine also contributes to its pharmacological profile. Hydroxypyridines are known for their ability to modulate biological pathways by serving as substrates or inhibitors for various enzymes and receptors. The combination of an amino group and a hydroxyl group enhances the compound's solubility and bioavailability, which are essential factors for drug efficacy. Additionally, the chloro substituent at the 2-position introduces electrophilic centers that can participate in further functionalization, allowing for the creation of more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry have further illuminated the potential of 4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine as a pharmacophore. Molecular docking studies have been conducted to predict its interactions with biological targets, providing insights into its mechanism of action. These studies have revealed that the compound can bind to specific pockets on protein surfaces, thereby modulating cellular processes. Such findings are crucial for designing structure-based drug design strategies aimed at improving potency and selectivity.

The role of difluoromethyl groups in pharmaceuticals cannot be overstated. These groups are frequently incorporated into drug molecules due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. In 4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine, the difluoromethyl moiety is strategically positioned to influence both electronic and steric properties of the molecule. This positioning allows for optimal interactions with biological targets while minimizing off-target effects, which is a key consideration in drug development.

Furthermore, the synthesis of 4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine has been refined through green chemistry principles, emphasizing sustainability and efficiency. Researchers have explored solvent-free reactions and catalytic methods to reduce waste and energy consumption without compromising yield or purity. These efforts align with global initiatives to promote environmentally responsible chemical synthesis, ensuring that pharmaceutical development remains sustainable in the long term.

The pharmacological potential of 4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine extends beyond kinase inhibition. Studies have also explored its effects on other therapeutic targets, including enzymes involved in DNA repair and cell signaling pathways. The compound's ability to modulate these pathways suggests its broad applicability in treating conditions ranging from neurodegenerative diseases to metabolic disorders. Continued research is needed to fully elucidate its therapeutic spectrum and optimize its pharmacological properties.

In conclusion,4-Amino-2-chloro-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806793-59-8) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. Its incorporation into novel therapeutic agents holds significant promise for addressing unmet medical needs across multiple disease areas. As research progresses, further insights into its mechanisms of action and synthetic modifications will continue to enhance its value as a pharmaceutical intermediate.